Cas no 1248603-25-9 (2-(4-methylphenyl)cyclopentan-1-amine)

• Product Name: 2-(4-methylphenyl)cyclopentan-1-amine
• CAS No: 1248603-25-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4580917
• PubChem ID: 18006319
• Update Time: 2025-07-21

2-(4-methylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)cyclopentan-1-amine

• Inchi： 1S/C12H17N/c1-9-5-7-10(8-6-9)11-3-2-4-12(11)13/h5-8,11-12H,2-4,13H2,1H3
• InChI Key： RQLKKCBXVXGQSE-UHFFFAOYSA-N
• SMILES： C1(N)CCCC1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

2-(4-methylphenyl)cyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(4-methylphenyl)cyclopentan-1-amine

Exploring the Properties and Applications of 2-(4-methylphenyl)cyclopentan-1-amine (CAS No. 1248603-25-9)

In the realm of organic chemistry, 2-(4-methylphenyl)cyclopentan-1-amine (CAS No. 1248603-25-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by a cyclopentane ring substituted with an amine group and a 4-methylphenyl moiety, serves as a versatile intermediate in pharmaceutical and material science research. Its molecular formula, C₁₂H₁₇N, and distinct cyclopentan-1-amine backbone make it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The growing demand for amine-based compounds in drug discovery has propelled studies on 2-(4-methylphenyl)cyclopentan-1-amine. Recent trends in AI-driven drug design and computational chemistry highlight its relevance, as researchers leverage machine learning to predict its interactions with biological targets. Questions like "What are the synthetic routes for 2-(4-methylphenyl)cyclopentan-1-amine?" or "How does its structure influence pharmacokinetics?" frequently appear in scientific forums, reflecting its practical importance.

From a synthetic perspective, CAS No. 1248603-25-9 is often synthesized via reductive amination or nucleophilic substitution reactions, with its 4-methylphenyl group enhancing lipophilicity—a critical factor in blood-brain barrier penetration studies. Its applications extend to catalysis and polymer chemistry, where its amine functionality acts as a ligand or cross-linking agent. Environmental considerations also arise, with researchers investigating green chemistry approaches to minimize waste during its production.

Analytical techniques such as HPLC and NMR spectroscopy are pivotal in characterizing 2-(4-methylphenyl)cyclopentan-1-amine, ensuring purity for high-stakes applications. The compound’s stability under various pH conditions and thermal resistance further broaden its utility in material engineering. As the scientific community prioritizes sustainable synthesis, this amine derivative exemplifies how structural tweaks can optimize performance while aligning with eco-friendly principles.

In conclusion, 2-(4-methylphenyl)cyclopentan-1-amine (CAS No. 1248603-25-9) embodies the intersection of innovation and practicality. Its role in advancing medicinal chemistry and functional materials underscores the need for continued research, particularly in optimizing its synthetic accessibility and application scope. For researchers navigating structure-activity relationships or molecular design, this compound offers a compelling case study in balancing complexity and functionality.